NSC781406

• CAS No.: 1676893-24-5
• Product Name: NSC781406
• Molecular Formula: C29H27F2N5O5S2
• Molecular Weight: 627.68
• IUPAC Name: 2,4-difluoro-N-[2-methoxy-5-[4-[3-(4-methylsulfonylpiperazin-1-yl)prop-1-ynyl]quinolin-6-yl]pyridin-3-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C29H27F2N5O5S2/c1-41-29-27(34-43(39,40)28-8-6-23(30)18-25(28)31)17-22(19-33-29)21-5-7-26-24(16-21)20(9-10-32-26)4-3-11-35-12-14-36(15-13-35)42(2,37)38/h5-10,16-19,34H,11-15H2,1-2H3
• Standard InChIKey: BBRINJUWZRLWKK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=N1)C2=CC3=C(C=CN=C3C=C2)C#CCN4CCN(CC4)S(=O)(=O)C)NS(=O)(=O)C5=C(C=C(C=C5)F)F
• Appearance: Solid powder
• Description: NSC781406 is a highly potent PI3K/mTOR dual inhibitor, exhibiting potent tumor growth inhibition in the hepatocellular carcinoma BEL-7404 xenograft model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-781406; NSC 781406; NSC781406
• Reference: 1: Chen Y, Zhang L, Yang C, Han J, Wang C, Zheng C, Zhou Y, Lv J, Song Y, Zhu J. Discovery of benzenesulfonamide derivatives as potent PI3K/mTOR dual inhibitors with in vivo efficacies against hepatocellular carcinoma. Bioorg Med Chem. 2016 Mar 1;24(5):957-66. doi: 10.1016/j.bmc.2016.01.008. Epub 2016 Jan 6. PubMed PMID: 26819001.
• PubChem Compound: 127025628
• Last Modified: Nov 11 2021